Cas no 2034439-78-4 (N-{[5-(thiophen-3-yl)furan-2-yl]methyl}methanesulfonamide)

• Product Name: N-{[5-(thiophen-3-yl)furan-2-yl]methyl}methanesulfonamide
• CAS No: 2034439-78-4
• MF: C₁₀H₁₁NO₃S₂
• MW: 257.329240083694
• CID: 5335055
• Update Time: 2025-05-21

N-{[5-(thiophen-3-yl)furan-2-yl]methyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-[[5-(3-thienyl)-2-furanyl]methyl]-
• N-{[5-(thiophen-3-yl)furan-2-yl]methyl}methanesulfonamide

• Inchi： 1S/C10H11NO3S2/c1-16(12,13)11-6-9-2-3-10(14-9)8-4-5-15-7-8/h2-5,7,11H,6H2,1H3
• InChI Key： UKBUDEIFGXFTOR-UHFFFAOYSA-N
• SMILES： CS(NCC1=CC=C(C2C=CSC=2)O1)(=O)=O

Additional information on N-{[5-(thiophen-3-yl)furan-2-yl]methyl}methanesulfonamide

Recent Advances in the Study of N-{[5-(thiophen-3-yl)furan-2-yl]methyl}methanesulfonamide (CAS: 2034439-78-4)

In recent years, the compound N-{[5-(thiophen-3-yl)furan-2-yl]methyl}methanesulfonamide (CAS: 2034439-78-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique heterocyclic structure combining thiophene and furan rings, has shown promising potential in various therapeutic applications. The latest research has focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

The synthesis of N-{[5-(thiophen-3-yl)furan-2-yl]methyl}methanesulfonamide has been optimized to achieve higher yields and purity, as reported in recent studies. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance the efficiency of the production process. These improvements are crucial for scaling up the compound for preclinical and clinical studies, ensuring consistent quality and availability for further research.

Pharmacological evaluations have revealed that N-{[5-(thiophen-3-yl)furan-2-yl]methyl}methanesulfonamide exhibits notable activity against specific biological targets. For instance, recent in vitro studies have demonstrated its inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Additionally, preliminary data indicate that the compound may interact with key proteins in cancer cell signaling, opening avenues for oncology research.

Mechanistic studies have further elucidated the compound's mode of action at the molecular level. Structural-activity relationship (SAR) analyses have identified critical functional groups responsible for its bioactivity, providing a foundation for the design of derivatives with enhanced potency and selectivity. Computational modeling and molecular docking simulations have complemented these findings, offering predictive insights into the compound's interactions with biological targets.

Despite these advancements, challenges remain in the development of N-{[5-(thiophen-3-yl)furan-2-yl]methyl}methanesulfonamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and in vivo studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and translate the compound's potential into clinical benefits.

In conclusion, N-{[5-(thiophen-3-yl)furan-2-yl]methyl}methanesulfonamide (CAS: 2034439-78-4) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and demonstrated bioactivity make it a valuable subject for ongoing and future research. Continued exploration of its therapeutic potential, coupled with advancements in synthesis and mechanistic understanding, will be pivotal in realizing its full clinical potential.